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Compound of Interest

Compound Name: Furfuryl formate

Cat. No.: B077410 Get Quote

Essential Safety and Handling Guide for Furfuryl
Formate
Disclaimer: No specific Safety Data Sheet (SDS) for Furfuryl Formate was located. The

following guidance is based on the safety data for structurally similar and chemically related

compounds, primarily Furfuryl Alcohol and Furfuryl Acetate. It is imperative to handle Furfuryl
Formate with extreme caution and to treat it as potentially having hazards similar to or greater

than its analogues. A full risk assessment should be conducted before any handling.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Furfuryl Formate. The procedural guidance herein is

designed to answer specific operational questions for safe handling, storage, and disposal.

Hazard Summary and Quantitative Data
Furfuryl Formate is expected to be a combustible liquid that may be irritating to the skin, eyes,

and respiratory tract. Based on data for related compounds like furfuryl alcohol, it may be

harmful if swallowed, inhaled, or absorbed through the skin, and is suspected of causing

cancer.[1][2] A historical report also notes the potential for an explosive reaction when

synthesizing furfuryl formate from furfuryl alcohol and concentrated formic acid.[3]

Table 1: Physicochemical and Toxicity Data (Data primarily from Furfuryl Alcohol as a

surrogate)
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Property Value Source

Physical State Liquid [1][2]

Appearance
Colorless to yellow/amber

liquid
[2][4]

Boiling Point 170 °C / 338 °F [2]

Flash Point 65 °C / 149 °F [2]

Specific Gravity 1.13 [3]

Vapor Pressure 0.4 mmHg at 20 °C [3]

NIOSH REL
TWA 10 ppm (40 mg/m³), ST

15 ppm (60 mg/m³) [skin]
[4]

OSHA PEL TWA 50 ppm (200 mg/m³) [4]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Furfuryl Formate.

The following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5] Standard

safety glasses are not sufficient. An eyewash station must be readily accessible.[2]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Protective Clothing: A lab coat or chemical-resistant apron is required. For larger quantities

or in case of potential splashing, a chemical-resistant suit should be worn.[6]

Respiratory Protection: All work with Furfuryl Formate should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[2] If engineering controls are not

sufficient or during a spill, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[4][5]
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Operational Plan: From Receipt to Disposal
Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[2][7] It should be stored away from strong oxidizing agents

and strong acids.[2][4] The storage area should be clearly labeled.

Handling and Use
Work Area: All handling of Furfuryl Formate must be performed inside a chemical fume

hood.[2]

Ventilation: Ensure adequate ventilation and that a safety shower and eyewash station are in

close proximity.[2]

Personal Protective Equipment: Don the required PPE before handling the chemical.

Dispensing: When transferring the liquid, use appropriate tools and techniques to avoid

splashes and the generation of aerosols.

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.[1]

Disposal Plan
Waste Collection: Collect all Furfuryl Formate waste, including contaminated materials, in a

designated and properly labeled hazardous waste container.

Disposal: Dispose of the chemical waste through a licensed waste disposal contractor.[1] Do

not dispose of it down the drain. All disposal must be in accordance with local, state, and

federal regulations.

Emergency Procedures
Spill Response
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Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, absorb the material with an inert, non-combustible absorbent

such as sand or earth.[8] Do not use combustible materials like sawdust.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a hazardous

waste container.

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[9]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[9]

Workflow and Emergency Logic
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Safe Handling Workflow
Emergency Response

Spill Response Exposure Response

Preparation:
- Verify fume hood function
- Gather all necessary PPE
- Prepare waste container

Don Appropriate PPE:
- Goggles & Face Shield

- Chemical-resistant gloves
- Lab coat/apron

Handle Furfuryl Formate:
- Conduct all work in fume hood
- Avoid splashes and aerosols

Decontaminate & Clean:
- Clean work area

- Decontaminate tools

Dispose of Waste:
- Seal waste container

- Transfer to designated waste area

Doff PPE Correctly

Wash Hands Thoroughly

Spill Occurs

Evacuate & Alert

Personnel Exposure

Remove from Exposure

Assess Spill Size

Small Spill:
- Use spill kit

- Absorb with inert material

Small

Large Spill:
- Evacuate building

- Call emergency services

Large

Clean & Decontaminate Area

Administer First Aid:
- Inhalation: Fresh air

- Skin: Flush with water
- Eyes: Flush with water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for Furfuryl Formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

